Cas no 625386-11-0 (1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-)

1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- structure
625386-11-0 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
CAS No:625386-11-0
MF:C12H11N3O5
MW:277.232842683792
CID:441166
PubChem ID:12073848
Update Time:2025-04-19

1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
    • 2-[(4-methoxyphenyl)methyl]-5-nitropyrazole-3-carboxylic acid
    • 625386-11-0
    • DTXSID90477040
    • WCJKCPSVMQAHRO-UHFFFAOYSA-N
    • SCHEMBL6169282
    • N-4-methoxybenzyl-3-nitro-pyrazole-5 carboxylic acid
    • 1-(4-Methoxybenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
    • Inchi: 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)7-14-10(12(16)17)6-11(13-14)15(18)19/h2-6H,7H2,1H3,(H,16,17)
    • InChI Key: WCJKCPSVMQAHRO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 277.06993
  • Monoisotopic Mass: 277.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 107.49

1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Related Literature

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